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Compound of Interest

Compound Name: lomeprol intermediate-1

Cat. No.: B125727

lomeprol Intermediate-1: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lomeprol intermediate-1, a key
precursor in the synthesis of the non-ionic, low-osmolar X-ray contrast agent, lomeprol. This
document details its chemical structure, physicochemical properties, and a comprehensive
experimental protocol for its synthesis.

Chemical Structure and Identification

lomeprol intermediate-1 is chemically known as 5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-
triiodo-1,3-benzenedicarboxamide. It is a tri-iodinated aromatic compound that serves as a
crucial building block in the manufacturing of lomeprol.

Chemical Formula: C14H18l3N30s
Molecular Weight: 705.02 g/mol
CAS Number: 76801-93-9

Synonyms: lohexol Related Compound B, loversol Related Compound A
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Physicochemical Properties

A summary of the key physicochemical properties of lomeprol intermediate-1 is presented in
the table below. This data is essential for understanding its behavior in various experimental
and manufacturing settings.

Property Value Reference

White to off-white crystalline

Appearance sowder [1]
Melting Point 195°C (decomposes) [2]
Boiling Point (Predicted) 684.9 +55.0 °C [2]
Density (Predicted) 2.386 + 0.06 g/cm3 [2]
pKa (Predicted) 11.58 + 0.46 [1]

- DMSO (Slightly, Heated),
Solubility _ (2]
Methanol (Slightly)

Synthesis of lomeprol Intermediate-1

The synthesis of lomeprol intermediate-1 is a critical step in the overall production of
lomeprol. The most common and industrially significant method involves the iodination of a
precursor molecule, 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide (also known as
ABA).[3]

Experimental Protocol: Continuous lodination Process

This protocol is based on a continuous process designed for large-scale industrial production,
ensuring high purity and yield.[4]

Starting Material: 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide (ABA) or its
hydrochloride salt (ABA-HCI).[4]

Reagents and Solvents:

 lodine chloride (ICl)
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Hydrochloric acid (HCI)

Sodium hydroxide (NaOH)

A suitable quenching reagent (e.g., sodium bisulfite)

A suitable decolorizing reagent (e.g., activated carbon)

Water

Procedure:

e lodination:
o The starting material, ABA or ABA-HCI, is continuously fed into a first reactor.
o An aqueous solution of iodine chloride is simultaneously added to the reactor.

o The reaction is maintained at a pH between approximately 2 and 3 by the controlled
addition of hydrochloric acid.[4]

o The temperature of the reactor is kept between 60°C and 90°C.[5]
e Quenching:

o The reaction mixture from the first reactor continuously flows into a second reactor.

o A quenching reagent, such as sodium bisulfite, is added to stop the iodination reaction.[4]
» Decolorization:

o The quenched reaction mixture is then transferred to a third reactor.

o The pH of the mixture is raised to above 4.[4]

o A decolorizing reagent, like activated carbon, is added to remove colored impurities.[4]

o Crystallization:
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o The decolorized mixture moves to a fourth reactor where it is cooled to a temperature
between 25°C and 45°C to induce crystallization of the product.[4]

« Filtration and Washing:

o The resulting slurry is continuously filtered to separate the crystalline lomeprol
intermediate-1.

o The crystals are washed with water to remove any remaining impurities.[4]
e Drying:
o The purified crystals are dried under appropriate conditions to yield the final product.

Synthesis Workflow Diagram

The following diagram illustrates the continuous synthesis process for lomeprol intermediate-
1.
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Caption: Continuous synthesis workflow for lomeprol intermediate-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125727#what-is-the-chemical-structure-of-iomeprol-
intermediate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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